![molecular formula C18H14F2N4O3S B2364877 (4-(4,6-Difluorobenzo[d]thiazol-2-yl)piperazin-1-yl)(3-nitrophenyl)methanone CAS No. 897481-99-1](/img/structure/B2364877.png)
(4-(4,6-Difluorobenzo[d]thiazol-2-yl)piperazin-1-yl)(3-nitrophenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Anti-mycobacterial Chemotypes : The benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold, closely related to the compound , has been identified as a new anti-mycobacterial chemotype. A study found that these compounds exhibit potential anti-tubercular activity against the Mycobacterium tuberculosis H37Rv strain with minimal cytotoxicity, highlighting their therapeutic index and the established quantitative structure-activity relationship (Pancholia et al., 2016).
Antimicrobial Activity : Another study synthesized derivatives of a similar compound and tested them for in vitro antibacterial activity. These compounds exhibited moderate to good antimicrobial activity, underscoring their potential in developing new antibacterial agents (Mhaske et al., 2014).
Corrosion Inhibition : A study on organic inhibitors for corrosion demonstrated that similar compounds were effective in inhibiting the corrosion of mild steel in acidic medium. This indicates the potential of such compounds in industrial applications to protect metals against corrosion (Singaravelu et al., 2022).
Antitumor Activity : Some derivatives of this compound have shown inhibitory effects on the growth of a wide range of cancer cell lines, particularly leukemia, non-small lung cancer, and renal cancer. This points to their potential as drug leads for anticancer therapy (Bhole & Bhusari, 2011).
Synthesis and Structural Characterization : Studies focusing on the synthesis and characterization of these compounds contribute to understanding their molecular structure and properties. This is crucial for their potential application in drug design and material science (Shahana & Yardily, 2020).
Safety and Hazards
properties
IUPAC Name |
[4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-(3-nitrophenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14F2N4O3S/c19-12-9-14(20)16-15(10-12)28-18(21-16)23-6-4-22(5-7-23)17(25)11-2-1-3-13(8-11)24(26)27/h1-3,8-10H,4-7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLPHYZXXCJDFHE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC3=C(C=C(C=C3S2)F)F)C(=O)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14F2N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(4,6-Difluorobenzo[d]thiazol-2-yl)piperazin-1-yl)(3-nitrophenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.